BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Chemical Properties &
Bioanalytical Applications of 5-
Hydroxyomeprazole-13C d2 Sodium Salt

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

5-Hydroxyomeprazole-13C,d2
Compound Name:
(sodium)

Cat. No.: B12368087

Get Quote

Executive Summary

5-Hydroxyomeprazole-13C d2 sodium salt is a highly specialized stable isotope-labeled
internal standard (SIL-IS) utilized in the quantitative bioanalysis of Omeprazole metabolites. As
the primary metabolite of Omeprazole formed via CYP2C19, 5-Hydroxyomeprazole serves as
the critical biomarker for phenotyping CYP2C19 metabolizer status (Poor vs. Rapid
Metabolizers).

This guide addresses the physicochemical instability of benzimidazole derivatives, the
necessity of the sodium salt form for solubility and stability, and the precise LC-MS/MS
workflows required to prevent acid-catalyzed degradation during analysis.

Molecular Identity & Physicochemical Profile[1][2][3]
[4][5]

The sodium salt form of 5-Hydroxyomeprazole is engineered to counteract the inherent acid-
lability of the benzimidazole pharmacophore. In its free acid/base form, Omeprazole and its
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metabolites rapidly undergo acid-catalyzed rearrangement (Smiles rearrangement) to form
degradation products. The sodium salt ensures the molecule remains in a stable, anionic state.

Chemical Specifications

Property Specification
Compound Name 5-Hydroxyomeprazole-13C d2 Sodium Salt
Parent Analyte 5-Hydroxyomeprazole (CAS: 92340-57-3)

) ) C (Carbon-13) x1,
Isotopic Labeling

(Deuterium) x2

Mass Shift +3 Da relative to unlabeled sodium salt

Chemical Formula

Molecular Weight ~386.41 g/mol (Salt form)
. Soluble in Methanol, Water (pH > 8.0); Slightly
Solubility )
soluble in DMSO
K ~4.0 (Pyridinium N), ~8.8 (Benzimidazole NH -
a

P deprotonated in salt)
Appearance Off-white to pale yellow hygroscopic solid

The "Sodium" Advantage

The "Sodium Salt" designation is not merely for solubility; it is a stability control mechanism.
e Mechanism: The sodium cation (

) displaces the proton on the benzimidazole nitrogen. This prevents the protonation of the
pyridine nitrogen, which is the triggering step for the acid-catalyzed rearrangement that
destroys the molecule.

o Handling Implication: Aqueous solutions must be maintained at pH > 9.0. Dissolving this
standard in neutral or acidic water (pH < 7) will accelerate degradation.
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DMPK Context: The CYP2C19 Probe

In Drug Metabolism and Pharmacokinetics (DMPK), this molecule is not just a standard; it is a
probe for genetic polymorphism. Omeprazole is a "racemic switch" drug, and its clearance is
heavily dependent on CYP2C19.

Metabolic Pathway & Phenotyping

The ratio of Omeprazole to 5-Hydroxyomeprazole in plasma is the gold standard for
determining a patient's CYP2C19 phenotype.

» Extensive Metabolizers (EM): High levels of 5-Hydroxyomeprazole.

» Poor Metabolizers (PM): Low levels of 5-Hydroxyomeprazole; high Omeprazole Sulfone (via
CYP3A4).

Pathway Visualization

The following diagram illustrates the divergent metabolic pathways and the specific role of the
5-OH metabolite.
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Figure 1. Metabolic fate of Omeprazole.[1][2][3][4] The 5-Hydroxy metabolite is the specific
marker for CYP2C19 activity.

Bioanalytical Application (LC-MS/MS)

The primary application of 5-Hydroxyomeprazole-13C d2 sodium salt is as an Internal Standard
(IS) in LC-MS/MS assays.
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Why C ? (The Isotope Effect)

Using a "Deuterium-only” standard (e.g.,

) can sometimes lead to retention time shifts due to the deuterium isotope effect, potentially
causing the IS to separate from the analyte during chromatography.

e Co-elution: The inclusion of

C minimizes retention time shifts, ensuring the IS co-elutes exactly with the analyte.

e Matrix Correction: Exact co-elution means the IS experiences the exact same ion
suppression/enhancement from the plasma matrix as the analyte, providing accurate
normalization.

Validated Extraction Protocol

Critical Warning: Avoid acidic precipitation (e.g., TCA, Perchloric acid). Use basic Liquid-Liquid
Extraction (LLE).

Step-by-Step Methodology:

e Stock Preparation:
o Dissolve 1 mg of 5-Hydroxyomeprazole-13C d2 Sodium Salt in Methanol + 0.1% NaOH.
o Reasoning: The NaOH ensures the salt does not revert to the acid-labile free base.

o Sample Pre-treatment:
o Aliquot

Human Plasma.[2]

o Add

IS Working Solution.

o Buffer Addition: Add
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Ammonium Carbonate (pH 9.0).
o Reasoning: Buffering to pH 9.0 stabilizes the analyte before extraction.
e Liquid-Liquid Extraction (LLE):
o Add

Ethyl Acetate or MTBE (Methyl tert-butyl ether).

o Vortex (5 min) and Centrifuge (40009, 5 min).
e Reconstitution:

o Evaporate supernatant under Nitrogen at

o Reconstitute in Mobile Phase (Water/Acetonitrile 80:20 + 10mM Ammonium Acetate).

LC-MS/MS Workflow Diagram
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Figure 2: Optimized extraction workflow emphasizing pH control to prevent analyte

degradation.

Stability & Handling Protocols

The sodium salt is hygroscopic and sensitive to light and moisture.
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Parameter Recommendation Mechanism of Failure

Moisture converts salt to free
Storage (Solid) -20°C, Desiccated, Dark acid; Light causes
photodegradation.

Neutral methanol can become

slightly acidic over time due to

Storage (Solution) -80°C in Methanol/NaOH
absorption.
- Rapid oxidation to the sulfone
Benchtop Stability < 4 Hours at Room Temp o
or degradation if pH drops.
] o Prevents adsorption to glass
Container Amber Glass (Silanized)

surfaces and UV damage.

Synthesis & Isotopic Purity

The synthesis of the 13C d2 sodium salt typically follows a route designed to introduce the
label at a metabolically stable position, often the O-methyl group on the benzimidazole ring or
the pyridine methyl.

e Precursor Selection: A deuterated/13C-labeled methoxy reagent is reacted with the
benzimidazole precursor.

» Oxidation: The sulfide intermediate is oxidized to the sulfoxide (Omeprazole core).

o Salt Formation: The final step involves treatment with Sodium Methoxide (NaOMe) or
Sodium Hydroxide (NaOH) and crystallization. This step is crucial; incomplete salt formation
leads to poor shelf-life.

Isotopic Purity Requirements:
o Chemical Purity: >98%

 |sotopic Enrichment: >99% atom % excess.
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¢ Interference Check: The contribution of the IS to the unlabeled analyte channel (M+0) must
be <0.5% to ensure accurate quantification at the Lower Limit of Quantification (LLOQ).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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